1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 2,3-dimethylbenzoate

• IUPAC Name: [1-[(2-cyano-3-methylbutan-2-yl)amino]-1-oxopropan-2-yl] 2,3-dimethylbenzoate
• InChI: InChI=1S/C18H24N2O3/c1-11(2)18(6,10-19)20-16(21)14(5)23-17(22)15-9-7-8-12(3)13(15)4/h7-9,11,14H,1-6H3,(H,20,21)
• InChI Key: MAYCELCINZZMIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)OC(C)C(=O)NC(C)(C#N)C(C)C)C
• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol

Description

1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 2,3-dimethylbenzoate is a chemical compound with the molecular formula C18H24N2O3. It is a white crystalline powder that is used in scientific research for its biochemical and physiological effects.

Scientific Research Applications

1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 2,3-dimethylbenzoate is used in scientific research as a tool to study the biochemical and physiological effects of various compounds. It is commonly used as a substrate for esterase enzymes and as a model compound for drug metabolism studies. It is also used in the synthesis of other compounds for drug discovery and development.

Mechanism of Action

The mechanism of action of 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 2,3-dimethylbenzoate is not well understood. However, it is known to undergo hydrolysis by esterase enzymes to form 2,3-dimethylbenzoic acid and 1-(1-cyano-1,2-dimethylpropyl)urea. This reaction is commonly used to study the activity of esterase enzymes.
Biochemical and Physiological Effects:
1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 2,3-dimethylbenzoate has been shown to have a variety of biochemical and physiological effects. It has been used to study the activity of esterase enzymes in various tissues and organs. It has also been used to study the metabolism of drugs and other compounds in the body. Additionally, it has been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 2,3-dimethylbenzoate in lab experiments include its stability and ease of synthesis. It is also a useful tool for studying the activity of esterase enzymes and drug metabolism. However, its limited solubility in water can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 2,3-dimethylbenzoate. One area of research could involve the development of new compounds for drug discovery and development. Another area of research could focus on the use of this compound as a tool for studying the activity of esterase enzymes in various tissues and organs. Additionally, further research could be conducted to better understand the biochemical and physiological effects of this compound and its potential therapeutic applications.
In conclusion, 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 2,3-dimethylbenzoate is a useful tool for scientific research due to its stability, ease of synthesis, and various biochemical and physiological effects. Its applications in drug discovery and development, as well as its use as a tool for studying esterase enzyme activity, make it a valuable compound for future research.

Synthesis Methods

The synthesis of 1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 2,3-dimethylbenzoate involves the reaction of 2,3-dimethylbenzoic acid with 1-(tert-butoxycarbonyl)amino-1-cyanobutane in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as catalysts. The reaction takes place under reflux conditions in anhydrous dichloromethane. The resulting product is purified by column chromatography to obtain the final product.